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Compound of Interest

Compound Name: 3-Phenylpropyl acetate

Cat. No.: B089845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Phenylpropyl acetate, a

versatile ester with applications ranging from fragrances to potential therapeutic agents. This

document details its chemical properties, synthesis, analytical methods, and safety information,

with a focus on experimental protocols and data presentation for the scientific community.

Chemical Identity and Synonyms
3-Phenylpropyl acetate is an organic compound classified as an acetate ester. Its systematic

IUPAC name is 3-phenylpropyl acetate. It is also widely known by a variety of synonyms and

alternative names, which are crucial for comprehensive literature and database searches.
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Identifier Type Identifier

IUPAC Name 3-phenylpropyl acetate[1]

CAS Number 122-72-5[2]

Molecular Formula C₁₁H₁₄O₂[2]

Molecular Weight 178.23 g/mol

InChI Key JRJGKUTZNBZHNK-UHFFFAOYSA-N[1]

SMILES CC(=O)OCCCC1=CC=CC=C1[1]

Synonyms

Hydrocinnamyl acetate, Benzenepropanol, 1-

acetate, Phenylpropyl acetate, Acetic Acid 3-

Phenylpropyl Ester, γ-Phenylpropyl acetate, (3-

Acetoxypropyl)benzene, 3-Acetoxy-1-

phenylpropane, 1-Acetoxy-3-phenylpropane,

Benzenepropyl acetate[2]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Phenylpropyl acetate is

essential for its handling, formulation, and application in various experimental settings.
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Property Value Reference

Appearance
Colorless to almost colorless

clear liquid
[3]

Odor Sweet, floral, spicy, balsamic [4]

Boiling Point 245 °C (at 760 mmHg)

Melting Point -60 °C

Density 1.01 g/cm³ (at 20 °C)

Refractive Index 1.496 (at 20 °C)

Solubility 0.69 g/L in water

Vapor Pressure <0.01 hPa (at 20 °C)

Flash Point 113 °C (closed cup)

Autoignition Temperature 445 °C

Synthesis of 3-Phenylpropyl Acetate
The most common and straightforward method for the synthesis of 3-Phenylpropyl acetate is

the esterification of 3-phenylpropan-1-ol with acetic anhydride or acetic acid. Below is a

detailed experimental protocol for its synthesis via acetylation.

Experimental Protocol: Acetylation of 3-Phenylpropan-1-
ol
This protocol describes the synthesis of 3-phenylpropyl acetate from 3-phenylpropan-1-ol and

acetic anhydride.

Materials:

3-phenylpropan-1-ol

Acetic anhydride
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Pyridine (as catalyst, optional)

Diethyl ether (or other suitable organic solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

To a solution of 3-phenylpropan-1-ol (1 equivalent) in a suitable organic solvent such as

diethyl ether in a round-bottom flask, add acetic anhydride (1.2 equivalents).

Optionally, a catalytic amount of pyridine can be added to accelerate the reaction.

The reaction mixture is stirred at room temperature or gently heated under reflux for 2-4

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, the mixture is allowed to cool to room temperature.

The reaction mixture is then transferred to a separatory funnel and washed sequentially with

water, saturated sodium bicarbonate solution (to neutralize any excess acetic acid and

anhydride), and finally with brine.

The organic layer is separated, dried over anhydrous magnesium sulfate or sodium sulfate,

and filtered.
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The solvent is removed under reduced pressure using a rotary evaporator to yield the crude

3-phenylpropyl acetate.

Further purification can be achieved by vacuum distillation.

Synthesis Workflow

Reactants:
3-Phenylpropan-1-ol

Acetic Anhydride

Esterification Reaction
(Optional: Pyridine catalyst)

Stirring at RT or Reflux (2-4h)

Aqueous Workup:
1. Wash with H₂O

2. Wash with sat. NaHCO₃

3. Wash with Brine

Drying:
Dry organic layer with

anhydrous MgSO₄/Na₂SO₄

Solvent Removal:
Rotary Evaporation

Purification:
Vacuum Distillation Pure 3-Phenylpropyl Acetate

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Phenylpropyl acetate.

Analytical Methods
Accurate identification and quantification of 3-Phenylpropyl acetate are crucial for quality

control and research purposes. Gas Chromatography-Mass Spectrometry (GC-MS) and

Nuclear Magnetic Resonance (NMR) spectroscopy are the primary analytical techniques

employed.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for separating and identifying volatile compounds like 3-
Phenylpropyl acetate.

Experimental Protocol:

Sample Preparation: Dilute the 3-Phenylpropyl acetate sample in a suitable volatile solvent

(e.g., dichloromethane or ethyl acetate).

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Injector Temperature: 250 °C.
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Oven Temperature Program: Start at a lower temperature (e.g., 50 °C) and ramp up to a

higher temperature (e.g., 280 °C) at a controlled rate (e.g., 10 °C/min).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Data Analysis: The retention time of the peak corresponding to 3-Phenylpropyl acetate is

used for identification, and the mass spectrum is compared with a reference library (e.g.,

NIST) for confirmation. The characteristic fragment ions for 3-phenylpropyl acetate include

m/z 118, 117, 91, and 43.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information about the molecule.

Experimental Protocol:

Sample Preparation: Dissolve a small amount of the purified 3-Phenylpropyl acetate in a

deuterated solvent (e.g., CDCl₃).

¹H NMR Spectroscopy:

Acquire the proton NMR spectrum. The expected chemical shifts (δ) are approximately:

7.32-7.18 ppm (m, 5H, aromatic protons)

4.09 ppm (t, 2H, -O-CH₂-)

2.69 ppm (t, 2H, -CH₂-Ph)
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2.06 ppm (s, 3H, -C(=O)-CH₃)

1.96 ppm (m, 2H, -CH₂-CH₂-CH₂-)

¹³C NMR Spectroscopy:

Acquire the carbon-13 NMR spectrum. The expected chemical shifts (δ) are

approximately:

171.1 ppm (C=O)

141.2 ppm (aromatic C)

128.5 ppm (aromatic CH)

128.4 ppm (aromatic CH)

126.0 ppm (aromatic CH)

63.9 ppm (-O-CH₂)

32.2 ppm (-CH₂-Ph)

30.2 ppm (-CH₂-CH₂-CH₂-)

21.0 ppm (-C(=O)-CH₃)

Applications and Research
3-Phenylpropyl acetate is primarily used in the fragrance and flavor industries for its pleasant

floral and fruity aroma.[4] It is a component of many perfume compositions and is used as a

flavoring agent in various food products.

Potential Therapeutic Application: Wound Healing
Recent research has highlighted the potential of 3-Phenylpropyl acetate as a therapeutic

agent in wound healing. A study using a rat excision wound model demonstrated that topical

application of 3-phenylpropyl acetate significantly accelerated wound closure, enhanced

collagen deposition, and reduced the microbial load at the wound site.
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Experimental Summary: Rat Excision Wound Healing Model

Animal Model: Wistar albino rats.

Wound Creation: A full-thickness excision wound is created on the dorsal side of the rat.

Treatment: Topical application of 3-phenylpropyl acetate to the wound.

Parameters Assessed:

Wound contraction rate

Epithelialization period

Histopathological analysis (collagen deposition, tissue remodeling)

Biochemical markers (e.g., hydroxyproline content)

Microbial load

Wound Healing logical Relationship

Treatment

Observed Effects

Overall Outcome

3-Phenylpropyl Acetate
(Topical Application)

Increased Collagen Deposition Accelerated Wound Contraction Reduced Microbial Load

Enhanced Wound Healing
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Caption: Logical relationship of 3-Phenylpropyl acetate's effects on wound healing.

Safety and Toxicology
3-Phenylpropyl acetate is generally considered to have low toxicity. However, as with any

chemical, appropriate safety precautions should be taken.

Toxicity Data Value Species Route

LD₅₀ 4700 mg/kg Rat Oral

Skin Irritation
Irritating to skin and

eyes

Sensitization
No sensitizing effects

known

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Work in a well-ventilated area or under a fume hood.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Store in a cool, dry, and well-ventilated place away from incompatible materials.

This technical guide provides a foundational understanding of 3-Phenylpropyl acetate for

researchers and professionals in drug development and related scientific fields. The detailed

protocols and data summaries are intended to facilitate further research and application of this

versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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